Cas no 1009376-75-3 (O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate
• CAS No: 1009376-75-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD27997493
• CID: 4558872
• PubChem ID: 59277646
• Update Time: 2025-05-21

O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• trans 1-tert-butyl 3-methyl 6-methylpiperidine-1,3-dicarboxylate
• Trans-6-Methyl-Piperidine-1,3-Dicarboxylic Acid 1-Tert-Butyl Ester 3-Methyl Ester
• Trans-6-Methyl-Piperidine-1,3-Dicarboxylic Acid 1-Tert-Butyl Ester 3-Methyl Ester(WX618381)
• 1-(tert-butyl) 3-methyl (3R,6R)-6-methylpiperidine-1,3-dicarboxylate
• trans-1-tert-Butyl 3-methyl 6-methylpiperidine-1,3-dicarboxylate
• 1-O-tert-Butyl 3-O-methyl (3R,6R)-6-methylpiperidine-1,3-dicarboxylate
• 1-tert-butyl 3-methyl (3R,6R)-rel-6-methylpiperidine-1,3-dicarboxylate
• SB23104
• trans 1-tert-butyl 3-methyl 6-methylpiperidine-1,3-dicarb
• O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate
• (3R,6R)-1-tert-Butyl 3-Methyl 6-methylpiperidine-1,3-dicarboxylate
• rel-((3R,6R)-1-tert-butyl 3-methyl 6-methylpiperidine-1,3-dicarboxylate)
• 1009376-75-3
• rel-1-(1,1-Dimethylethyl) 3-methyl (3R,6R)-6-methyl-1,3-piperidinedicarboxylate
• 1-TERT-BUTYL 3-METHYL (3R,6R)-6-METHYLPIPERIDINE-1,3-DICARBOXYLATE
• MFCD27997493
• CS-0035543
• trans-1-tert-Butyl3-methyl6-methylpiperidine-1,3-dicarboxylate
• DTXSID601135945
• BS-41788
• 3-Methyl trans-1-boc-6-methylpiperidine-3-carboxylate
• HDRXORRYMWSTTC-NXEZZACHSA-N
• 1009376-92-4
• SCHEMBL599498
• methyl (3R,6R)-1-(tert-butoxycarbonyl)-6-methylpiperidine-3-carboxylate

• MDL： MFCD27997493
• Inchi： 1S/C13H23NO4/c1-9-6-7-10(11(15)17-5)8-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1
• InChI Key： HDRXORRYMWSTTC-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C(=O)OC)CC[C@H]1C)=O

Computed Properties

• Exact Mass: 257.162708g/mol
• Monoisotopic Mass: 257.162708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.33g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate

Comprehensive Guide to O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate (CAS No. 1009376-75-3)

O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate (CAS No. 1009376-75-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This ester derivative of piperidine is valued for its unique structural properties, making it a key intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery and its role in synthesizing complex molecular architectures.

The chemical structure of O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate features a trans-6-methylpiperidine core, which is functionalized with tert-butyl and methyl ester groups at the 1 and 3 positions, respectively. This configuration enhances its stability and reactivity, making it suitable for various synthetic applications. The compound’s CAS No. 1009376-75-3 is a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing for laboratories and industrial applications.

One of the most searched topics related to O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate is its application in peptide mimetics and small molecule drug development. The compound’s ability to act as a building block for nitrogen-containing heterocycles has garnered significant interest in medicinal chemistry. Recent trends in AI-driven drug discovery have further amplified the demand for such intermediates, as they are essential for creating libraries of compounds for high-throughput screening.

In addition to pharmaceutical applications, O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate is also explored in asymmetric synthesis and catalysis. Its chiral centers and ester functionalities allow for selective transformations, which are crucial in the synthesis of enantiomerically pure compounds. This aligns with the growing focus on sustainable and efficient synthetic methodologies in the chemical industry.

From a market perspective, the demand for CAS No. 1009376-75-3 is driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers emphasize high-purity grades of this compound to meet the stringent requirements of research and production. Analytical techniques such as HPLC and NMR are commonly employed to verify the quality and consistency of O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate, ensuring its suitability for critical applications.

Safety and handling of O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Researchers often inquire about compatible solvents and reaction conditions to optimize its use in synthetic workflows.

In summary, O1-tert-butyl O3-methyl trans-6-methylpiperidine-1,3-dicarboxylate (CAS No. 1009376-75-3) is a versatile and valuable compound in modern chemistry. Its applications span drug discovery, asymmetric synthesis, and catalysis, reflecting its importance in advancing scientific and industrial innovations. As the demand for precision and efficiency in chemical synthesis grows, this compound continues to play a pivotal role in meeting the challenges of contemporary research and development.